Cas no 1361669-59-1 (4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361669-59-1
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4993451
• Update Time: 2025-06-08

4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-8-2-3-9(10(6-8)14(18,19)20)13-11(16)4-7(15)5-12(13)17/h2-6H,1H3
• InChI Key： XTXZGXSGNGOUQE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

Chemical Profile of 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361669-59-1)

4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl, identified by its CAS number 1361669-59-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration characterized by the presence of methoxy, chloro, and trifluoromethyl substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected at the para positions (positions 1 and 1'), with the following substituents: a methoxy group at the 4'-position (para to the connecting bond), three chloro groups at the 2, 4, and 6-positions of one ring, and a trifluoromethyl group at the 2'-position of the second ring. This arrangement imparts a high degree of electronic unsaturation and steric hindrance, making it a versatile scaffold for further functionalization and derivatization.

In recent years, this compound has been extensively studied for its potential applications in various domains, including agrochemicals, material science, and pharmaceuticals. The presence of multiple halogen atoms enhances its reactivity, allowing for diverse chemical transformations that can yield novel derivatives with tailored properties. For instance, the electron-withdrawing nature of the chloro and trifluoromethyl groups can influence the electronic distribution across the molecule, affecting its interaction with biological targets.

One of the most compelling aspects of 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl is its utility as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural features to develop new compounds with enhanced stability and bioactivity. In particular, its biphenyl core is a common motif in pharmaceuticals due to its ability to modulate receptor binding affinities. The methoxy group introduces polarity, while the halogen substituents provide opportunities for further chemical manipulation through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl and its derivatives. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on certain enzymes by occupying binding pockets similar to those targeted by known therapeutic agents. This has sparked interest in exploring its potential as a lead compound for drug discovery programs targeting neurological disorders and inflammatory conditions.

The agrochemical sector has also shown interest in this compound due to its structural similarity to established pesticides that exhibit herbicidal and fungicidal properties. By incorporating halogenated aromatic rings like those found in 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl, researchers aim to develop next-generation crop protection agents with improved efficacy and environmental safety profiles. Field trials are currently underway to evaluate its performance under real-world conditions.

From a synthetic chemistry perspective, 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl serves as an excellent building block for exploring new reaction pathways. The combination of electron-donating (methoxy) and withdrawing (chloro, trifluoromethyl) groups creates a dynamic balance that can be exploited in multi-step syntheses. For example, palladium-catalyzed reactions have been employed to introduce additional functional groups at strategic positions within the biphenyl framework.

The growing demand for specialized chemicals like 4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl has prompted manufacturers to optimize production processes for higher yields and purity. Advances in catalytic methods have reduced reliance on harsh reagents while maintaining efficiency in large-scale synthesis. These improvements are crucial for meeting industrial needs without compromising environmental standards.

In conclusion,4'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361669-59-1) represents a promising compound with diverse applications across multiple industries. Its unique structural features make it an invaluable intermediate for pharmaceutical development material science innovation agrochemical formulations Its continued study will likely yield further insights into its potential benefits as well as new methodologies for utilization